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Compound of Interest

Compound Name: Delphinidin chloride

Cat. No.: B1346885 Get Quote

This document provides essential safety and logistical information for the proper disposal of

delphinidin chloride, intended for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe handling and

compliance with standard laboratory waste management practices.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear tightly fitting safety goggles.[1]

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[1]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[1]

Ventilation: Handle the material in a well-ventilated place.[1]

Spill Management: In the event of a spill, avoid dust formation.[1] Collect the material

mechanically, place it in a suitable, closed container for disposal, and prevent it from entering

drains.[1][2] Discharge into the environment must be avoided.[1]
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The primary principle for disposing of delphinidin chloride is to treat it as chemical waste. It

should not be disposed of in the regular trash or down the drain.[1][2][3]

Step 1: Waste Identification and Segregation

Identify the waste as delphinidin chloride solid waste or solutions containing delphinidin
chloride.

Do not mix delphinidin chloride waste with incompatible materials, particularly strong

oxidizing agents.[2][4][5]

Keep aqueous waste separate from organic solvent waste.[6]

Step 2: Containerization

Place delphinidin chloride waste into a suitable, dedicated, and clearly labeled waste

container.[1][7] The container must be compatible with the chemical and have a secure, tight-

fitting lid.[6]

Keep the waste container closed at all times, except when adding waste.[6][7]

Step 3: Waste Storage

Store the sealed waste container in a designated and properly managed Satellite

Accumulation Area (SAA) within the laboratory.[7][8]

The SAA should be at or near the point of generation, and containers must be inspected

weekly for any signs of leakage.[8]

Step 4: Final Disposal

The recommended and safest method of disposal is to arrange for pickup by a licensed

chemical waste disposal company.[1]

Alternatively, the material can be disposed of via controlled incineration with flue gas

scrubbing.[1]
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Crucially, do not discharge delphinidin chloride or its solutions into sewer systems or

drains.[1][2][3] Although some safety data sheets indicate it is not classified as a hazardous

substance, general prudent laboratory practices and specific prohibitions on drain disposal

must be followed.[3][4][7]

Step 5: Disposal of Empty Containers

Empty containers that held delphinidin chloride should be handled as chemical waste.[3]

Containers can be triple-rinsed with a suitable solvent.[1][6] The rinsate must be collected

and disposed of as chemical waste.[6]

After proper rinsing, labels should be removed, and the container can be offered for recycling

or reconditioning.[1][6] Alternatively, the packaging can be punctured to render it unusable

and then disposed of in a sanitary landfill as per local regulations.[1]

Physicochemical Data
The following table summarizes key physicochemical data for delphinidin chloride. While not

directly procedural, this information is relevant for environmental fate and waste profiling.

Property Value Source

Theoretical Oxygen Demand 1,323 mg/mg [2][3]

Theoretical Carbon Dioxide 1,949 mg/mg [2][3]

n-octanol/water partition

coefficient (log KOW)
2.14 [2][3]

Methodology for Disposal Determination
The disposal procedures outlined are based on a review of Safety Data Sheets (SDS) for

delphinidin chloride and general chemical waste management guidelines from regulatory and

advisory bodies.[1][3][7][9] These are not based on specific experimental protocols but on

established safety and environmental protection standards for laboratory chemicals.
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The following diagram illustrates the decision-making process for the proper disposal of

delphinidin chloride waste in a laboratory setting.
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Click to download full resolution via product page

Caption: Decision workflow for safe and compliant delphinidin chloride disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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